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Compound of Interest

Compound Name: Cyclooctanol

Cat. No.: B1193912 Get Quote

An In-depth Technical Guide to the Health and Safety of Cyclooctanol

This guide provides comprehensive health and safety information for the handling of

cyclooctanol, intended for researchers, scientists, and drug development professionals. The

information is compiled from various safety data sheets and chemical databases.

Chemical Identification and Physical Properties
Cyclooctanol is a cyclic alcohol that exists as a clear liquid or a solid, depending on the

ambient temperature.[1][2][3][4] It has a strong odor.[1][3]

Table 1: Physical and Chemical Properties of Cyclooctanol
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Property Value Source(s)

CAS Number 696-71-9 [1][2][3][5][6][7][8]

Molecular Formula C₈H₁₆O [3][5][6]

Molecular Weight 128.21 g/mol [3][5][6][7]

Appearance
Clear liquid or white/colorless

powder/lump
[1][3][8]

Odor Strong [1][3]

Melting Point 14 - 15 °C (57.2 - 59 °F) [1][3][6][7][8]

Boiling Point
209 °C / 1013 hPa; 106 - 108

°C / 22 mmHg
[3][6][8]

Flash Point 86 °C (186.8 °F) [1][3][6][7]

Autoignition Temperature 300 °C (572 °F) [1][6][7][8]

Density
0.97 g/cm³ at 20 °C; 0.974

g/mL at 25 °C
[2][6][8]

Vapor Pressure 0.1 hPa [3][4][6][7][8]

Water Solubility 5.4 g/L; 6.576 g/L [6][7][8]

pKa 15.31 ± 0.20 (Predicted) [4][8]

Hazard Identification and Classification
Cyclooctanol is classified as a combustible liquid.[1][3] It is harmful if swallowed and causes

skin and serious eye irritation.[6][7][9]

Table 2: GHS Hazard Classification for Cyclooctanol
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Hazard Class Hazard Category Signal Word Hazard Statement

Flammable liquids Category 4 Warning
H227: Combustible

liquid

Acute toxicity, oral Category 4 Warning
H302: Harmful if

swallowed

Skin

corrosion/irritation
Category 2 Warning

H315: Causes skin

irritation

Serious eye

damage/eye irritation
Category 2 Warning

H319: Causes serious

eye irritation

Source:[6][7][9]

Toxicology Information
The primary routes of exposure are ingestion, inhalation, and skin or eye contact.[1] Symptoms

of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[1][3]

Table 3: Acute Toxicity Data for Cyclooctanol

Route Species Value

Oral LD₅₀ Rat 735 mg/kg

Oral LD₅₀ Rabbit 735 mg/kg

Source:[6][7][8]

Carcinogenicity: Cyclooctanol is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.

[1]

Handling and Storage
Handling: Handle cyclooctanol in accordance with good industrial hygiene and safety

practices.[1] Avoid contact with skin, eyes, and clothing.[1] Do not ingest or inhale.[1] Keep
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away from open flames, hot surfaces, and sources of ignition.[1][3][10] Take precautionary

measures against static discharge.[1]

Storage: Store in a cool, well-ventilated place.[1][10][11] Keep containers tightly closed in a dry

area.[3][10] Store away from heat, sparks, and flame.[1][3] The recommended storage

temperature is below +30°C.[2][4][7][8]

Personal Protective Equipment (PPE)
Proper personal protective equipment should be worn to minimize exposure.

Table 4: Recommended Personal Protective Equipment for Handling Cyclooctanol

PPE Category Recommendation Source(s)

Eye/Face Protection

Wear safety glasses with side-

shields or chemical goggles.

Use face shield where

splashing is possible.

[1][12][13][14]

Skin Protection

Wear protective gloves (e.g.,

nitrile rubber) and a lab coat or

other protective clothing.

[1][12][13][14]

Respiratory Protection

Not required under normal use

with adequate ventilation. If

exposure limits are exceeded

or irritation occurs, use a

NIOSH/MSHA approved

respirator.

[1][10][12][13]

First Aid Measures
Table 5: First Aid Procedures for Cyclooctanol Exposure
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Exposure Route First Aid Procedure Source(s)

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1][3][15][16][17]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Get medical attention

if symptoms occur.

[1][3][15][16]

Inhalation

Move to fresh air. Get medical

attention if symptoms occur. If

not breathing, give artificial

respiration.

[1][3][15][16]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Get medical attention

if symptoms occur.

[1][3][10][15]

Fire Fighting Measures
Cyclooctanol is a combustible liquid.[1][3]

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or foam.

[1][18] Water mist may be used to cool closed containers.[1][3]

Specific Hazards: Containers may explode when heated.[1][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3][10]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation.[3][10] Remove all sources of ignition.[1]

[3][10]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10][18]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[1][3]

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1][10][19] Chemical waste generators must determine

whether a discarded chemical is classified as a hazardous waste.[1]

Experimental Workflow: Cyclooctanol Spill
Response
The following diagram outlines the logical workflow for responding to a cyclooctanol spill.
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Caption: Workflow for handling a cyclooctanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. CYCLOOCTANOL | 696-71-9 [chemicalbook.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. 696-71-9 CAS MSDS (CYCLOOCTANOL) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. chemscene.com [chemscene.com]

6. Cyclooctanol for synthesis | 696-71-9 [sigmaaldrich.com]

7. merckmillipore.com [merckmillipore.com]

8. CYCLOOCTANOL CAS#: 696-71-9 [m.chemicalbook.com]

9. Cyclooctanol | C8H16O | CID 12766 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. chemicalbook.com [chemicalbook.com]

11. Cyclooctanol | 696-71-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

12. datasheets.scbt.com [datasheets.scbt.com]

13. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

14. benchchem.com [benchchem.com]

15. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

16. en.hesperian.org [en.hesperian.org]

17. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

18. assets.thermofisher.com [assets.thermofisher.com]

19. engineering.purdue.edu [engineering.purdue.edu]

To cite this document: BenchChem. [health and safety information for cyclooctanol handling].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1193912?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA1782514&productDescription=CYCLOOCTANOL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6114118.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17825~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:45:12~~Cyclooctanol~~
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6114118.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6114118.aspx
https://www.chemscene.com/696-71-9.html
https://www.sigmaaldrich.com/TW/zh/product/mm/802661
https://www.merckmillipore.com/FR/en/product/Cyclooctanol,MDA_CHEM-802661
https://m.chemicalbook.com/ProductChemicalPropertiesCB6114118_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclooctanol
https://www.chemicalbook.com/msds/cyclooctane.pdf
https://www.tcichemicals.com/OP/en/p/C0623
https://datasheets.scbt.com/sds/aghs/en/sc-357324.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Cyclopentene_1_2_dione_3_ethyl.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://en.hesperian.org/hhg/Workers%27_Guide_to_Health_and_Safety:First_aid_for_chemicals
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL15000~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2022:40:20~~Cyclooctane~~
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b1193912#health-and-safety-information-for-cyclooctanol-handling
https://www.benchchem.com/product/b1193912#health-and-safety-information-for-cyclooctanol-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1193912#health-and-safety-information-for-
cyclooctanol-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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